Cas no 1007489-39-5 (1-butyl-3-methyl-1H-pyrazole)

• Product Name: 1-butyl-3-methyl-1H-pyrazole
• CAS No: 1007489-39-5
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• MDL: MFCD08701120
• CID: 3056971
• PubChem ID: 23006149
• Update Time: 2025-04-21

1-butyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-butyl-3-methyl-1H-pyrazole
• 1007489-39-5
• EN300-231482
• CS-0297684
• AKOS003673731
• SCHEMBL294897
• STK351947
• 1-butyl-3-methylpyrazole

• MDL： MFCD08701120
• Inchi： 1S/C8H14N2/c1-3-4-6-10-7-5-8(2)9-10/h5,7H,3-4,6H2,1-2H3
• InChI Key： NPKLWPIQMIDMTM-UHFFFAOYSA-N
• SMILES： N1(C=CC(C)=N1)CCCC

Computed Properties

• Exact Mass: 138.115698455Da
• Monoisotopic Mass: 138.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles